previtamin D3
CAS No.: 1173-13-3
VCID: VC0196347
Molecular Formula: C27H44O
Molecular Weight: 384.6 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | Previtamin D3, also known as 7-dehydrocholesterol, is a critical intermediate in the production of vitamin D3 (cholecalciferol) within human skin . This compound is created when 7-dehydrocholesterol in the epidermal layers of the skin is exposed to ultraviolet B (UVB) radiation from sunlight, specifically wavelengths between 295 and 300 nm . The UVB radiation causes the B ring of the steroid nucleus to break open, forming previtamin D3, a type of hydroxy seco-steroid . Following its synthesis, previtamin D3 undergoes spontaneous isomerization to form cholecalciferol, which is the prohormone of calcitriol, the active form of vitamin D . Vitamin D3 is essential for maintaining bone health, calcium homeostasis, and various other physiological processes . The synthesis of previtamin D3 can be effectively blocked by sunscreens . Similar compounds include tachysterol and 1,25-dihydroxy-3-epi-19-nor-previtamin D3, which are listed as synonyms or related compounds in chemical databases . Previtamin D3 is also known by other names such as precholecalciferol and precalciferol . |
|---|---|
| CAS No. | 1173-13-3 |
| Product Name | previtamin D3 |
| Molecular Formula | C27H44O |
| Molecular Weight | 384.6 g/mol |
| IUPAC Name | (1S)-3-[(Z)-2-[(1R,3aR,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol |
| Standard InChI | InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h10,12-13,19,21,24-26,28H,6-9,11,14-18H2,1-5H3/b13-12-/t21-,24+,25-,26+,27-/m1/s1 |
| Standard InChIKey | YUGCAAVRZWBXEQ-WHTXLNIXSA-N |
| SMILES | CC1=C(CC(CC1)O)C=CC2=CCCC3(C2CCC3C(C)CCCC(C)C)C |
| Canonical SMILES | CC1=C(CC(CC1)O)C=CC2=CCCC3(C2CCC3C(C)CCCC(C)C)C |
| Appearance | Pale Yellow Oil |
| Purity | > 95% |
| Synonyms | Precholecalciferol; Previtamin D3; (3β,6Z)-9,10-Secocholesta-5(10),6,8-trien-3-ol; 9,10-Secocholesta-5(10),6,8-trien-3β-ol; (1S)-3-[(Z)-2-[(1R,3aR,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol |
| PubChem Compound | 5281058 |
| Last Modified | Aug 15 2023 |
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